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Compound of Interest

5-(3-Chloro-4-methylphenyl)-2-
Compound Name:
furaldehyde

Cat. No.: B187645

An In-depth Technical Guide to 5-(3-Chloro-4-methylphenyl)-2-furaldehyde

This technical guide provides a comprehensive overview of 5-(3-Chloro-4-methylphenyl)-2-
furaldehyde, including its chemical identity, synthesis, and potential biological significance.
The information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Properties

5-(3-Chloro-4-methylphenyl)-2-furaldehyde is an aromatic aldehyde derivative of furan. Its
structure features a furan ring substituted with a formyl group and a chloro-methylphenyl group.

CAS Number: 57666-53-2[1][2]

While detailed, experimentally verified data for this specific compound is limited in publicly
accessible literature, its properties can be inferred from closely related analogs. Below is a
summary of key chemical identifiers.
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Property Value Source

CAS Number 57666-53-2 Sigma-Aldrich[1]

Linear Formula C12H9CIO2 Sigma-Aldrich[1]

Molecular Weight 220.65 g/mol Calculated
5-(3-Chloro-4-

Synonyms methylphenyl)furan-2- IUPAC Nomenclature
carbaldehyde

Synthesis and Experimental Protocols

The synthesis of 5-aryl-2-furaldehydes is typically achieved through palladium-catalyzed cross-
coupling reactions. A common and effective method is the Suzuki coupling, which involves the
reaction of an arylboronic acid with a halo-furan. For 5-(3-Chloro-4-methylphenyl)-2-
furaldehyde, a plausible synthetic route involves the coupling of 5-bromo-2-furaldehyde with 3-
chloro-4-methylphenylboronic acid.

Proposed Synthetic Protocol: Suzuki Coupling

This protocol is a generalized procedure based on established methods for the synthesis of
similar 5-aryl-2-furaldehydes.

Materials:

5-bromo-2-furaldehyde

3-chloro-4-methylphenylboronic acid

Palladium(ll) acetate (Pd(OAc)2)

Triphenylphosphine (PPh3)

Potassium carbonate (K2CO3)

Toluene
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Ethanol

Water

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO4)

Procedure:

To a reaction flask, add 5-bromo-2-furaldehyde (1.0 eq), 3-chloro-4-methylphenylboronic
acid (1.2 eq), potassium carbonate (2.0 eq), and a mixture of toluene, ethanol, and water
(e.g., 4:1:1 ratio).

De-gas the mixture by bubbling nitrogen or argon through it for 15-20 minutes.

Add the palladium catalyst, such as a pre-mixed solution of palladium(ll) acetate (0.02 eq)
and triphenylphosphine (0.08 eq), to the reaction mixture.

Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress using Thin
Layer Chromatography (TLC).

Once the reaction is complete (usually within 4-12 hours), cool the mixture to room
temperature.

Add water and extract the product with ethyl acetate (3x).
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude
product.

Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., hexane/ethyl acetate gradient) to yield pure 5-(3-Chloro-4-methylphenyl)-2-
furaldehyde.
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Potential Biological Significance and Applications

Aryl-substituted furaldehydes are precursors to a wide range of heterocyclic compounds and
have been investigated for various pharmacological activities. While the specific biological
activity of 5-(3-Chloro-4-methylphenyl)-2-furaldehyde is not extensively documented, related
structures have shown promise. For instance, Schiff bases derived from substituted
furfuraldehydes have been evaluated for antimicrobial and anthelmintic activities[3]. The furan
moiety is present in numerous natural and synthetic compounds with diverse pharmacological
properties[4].

Given its structure, this compound could serve as a valuable intermediate in the synthesis of
more complex molecules for drug discovery programs. The chloro and methyl substitutions on
the phenyl ring can influence the compound's lipophilicity, electronic properties, and metabolic
stability, making it an interesting scaffold for medicinal chemistry.

Experimental and Synthetic Workflow

The following diagram illustrates a general workflow for the synthesis, purification, and
preliminary biological screening of 5-(3-Chloro-4-methylphenyl)-2-furaldehyde.
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Synthesis and Screening Workflow
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Caption: A general workflow for the synthesis and evaluation of the target compound.
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Hypothetical Signaling Pathway Involvement

There is no direct evidence linking 5-(3-Chloro-4-methylphenyl)-2-furaldehyde to specific
signaling pathways. However, many small molecule drugs exert their effects by modulating key
cellular signaling cascades. For instance, some chlorinated aromatic compounds have been
shown to interact with pathways like the Mitogen-Activated Protein Kinase (MAPK) signaling
cascade, which is crucial for regulating cell growth and proliferation[5]. A hypothetical

interaction is depicted below for illustrative purposes.
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Hypothetical MAPK Pathway Modulation
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Caption: A hypothetical modulation of the MAPK signaling pathway by the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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